Cas no 79638-22-5 (3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid
• CAS No: 79638-22-5
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 6175517
• PubChem ID: 19688961
• Update Time: 2024-01-06

3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydroxyphenyl)-2-oxopropanoic acid
• EN300-1765283
• 2,3-dihydroxyphenyl pyruvic acid
• SCHEMBL6054330
• 79638-22-5

• Inchi： 1S/C9H8O5/c10-6-3-1-2-5(8(6)12)4-7(11)9(13)14/h1-3,10,12H,4H2,(H,13,14)
• InChI Key： ZUJXZSQNWUJFFM-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC(C(=O)O)=O)O

Computed Properties

• Exact Mass: 196.03717335g/mol
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives